4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione

• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 10-phenyl-8-oxa-11,12-diazatricyclo[7.4.0.02,6]trideca-1(9),2(6),10-triene-7,13-dione
• InChI: InChI=1S/C16H12N2O3/c19-15-12-10-7-4-8-11(10)16(20)21-14(12)13(17-18-15)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,18,19)
• InChI Key: ZREUULNNDKHSHV-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)C(=O)OC3=C2C(=O)NN=C3C4=CC=CC=C4

Description

4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione, also known as PHPD, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of pyridazines, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione is not fully understood, but it is believed to exert its pharmacological effects through the inhibition of key enzymes involved in various cellular processes. For instance, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and suppress the expression of genes involved in cancer cell proliferation and survival. The compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione is its broad-spectrum pharmacological activity, which makes it a potential candidate for the development of new drugs to treat various diseases. The compound is also relatively easy to synthesize and can be obtained in moderate to high yields. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to formulate into a drug. Additionally, the compound has not yet undergone extensive preclinical and clinical trials, and its safety and efficacy in humans are not yet fully established.

Future Directions

There are several future directions for the research and development of 4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione. One potential direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models to determine its safety and efficacy. Furthermore, the compound could be modified to improve its solubility and bioavailability, which would enhance its potential as a drug candidate. Finally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets, which could lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione can be synthesized through a multistep reaction involving the condensation of 2-amino-4-phenylpyridine with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and subsequent oxidation with lead tetraacetate. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, time, and reagent ratios.

Scientific Research Applications

4-Phenyl-2,7,8,9-tetrahydrocyclopenta[4,5]pyrano[2,3-d]pyridazine-1,6-dione has shown promising results in various scientific research applications. It has been reported to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, colon, lung, and prostate cancer. The compound also possesses antifungal, antibacterial, and antiviral properties, making it a potential candidate for the development of new drugs to treat infectious diseases.